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Compound of Interest

Compound Name: Pentylcyclopentane

Cat. No.: B1328772

An In-depth Technical Guide to the Safe Handling of Pentylcyclopentane for Laboratory
Professionals

Introduction

Pentylcyclopentane (CAS No. 3741-00-2) is a cycloalkane with the molecular formula CioHzo.
[1] Itis a colorless liquid at room temperature and is characterized by its non-polar nature,
making it soluble in many organic solvents but not in polar solvents like water.[2] Its
applications in research and development may include its use as a solvent, in the synthesis of
other organic compounds, or in the development of fuels and lubricants.[2] This guide is
intended for researchers, scientists, and drug development professionals, providing
comprehensive safety data, handling protocols, and emergency procedures to ensure its safe
use in a laboratory setting.

Hazard Identification and Classification

Pentylcyclopentane is classified as a flammable liquid.[1] It is crucial to understand its
hazards to implement appropriate safety measures.

GHS Classification

o Flammable liquids: Category 3[1]

e Hazard Statement: H226: Flammable liquid and vapor[1]
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Precautionary Statements

A thorough understanding and adherence to the following precautionary statements are
essential for the safe handling of pentylcyclopentane:

Prevention: P210, P233, P240, P241, P242, P243, P280[1]

Response: P303+P361+P353, P370+P378[1]

Storage: P403+P235[3]

Disposal: P501[3]

Physical and Chemical Properties

The physical and chemical properties of pentylcyclopentane are summarized in the table
below. This data is essential for risk assessment and for designing safe experimental setups.

Property Value Source(s)
Molecular Formula CioHzo0 [1]
Molecular Weight 140.27 g/mol [1]
CAS Number 3741-00-2 [1]
Appearance Colorless liquid [2]
Boiling Point ~180 °C [3]
Flash Point 38°C [3]
Density 0.79 g/mL [3]

N Insoluble in water; soluble in
Solubility , [2]
organic solvents

Toxicological Information

Currently, there is a lack of specific toxicological studies for pentylcyclopentane. However,
data from related cycloalkanes, such as methylcyclopentane, suggest that the primary health
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hazards are associated with inhalation.

In a subchronic inhalation toxicity study in rats, methylcyclopentane was found to have the liver
and kidneys as target organs at high concentrations. The no-observed-adverse-effect
concentration (NOAEC) was determined to be 1300 ppm for a 6-hour daily exposure.[4] While
this data provides some insight, it should be interpreted with caution as it pertains to a different,
though structurally related, compound.

Like many hydrocarbons, pentylcyclopentane should be handled with care to avoid inhalation
of vapors and direct contact with the skin.[2]

Experimental Protocols: Safe Handling and Use

The following are general experimental protocols for the safe handling of flammable liquids like
pentylcyclopentane in a research and development laboratory. These protocols are based on
established safety guidelines and should be adapted to specific experimental conditions.

Risk Assessment

Before any new experiment involving pentylcyclopentane, a thorough risk assessment must
be conducted. This should include:

An evaluation of the quantities of pentylcyclopentane to be used.

Identification of all potential ignition sources in the experimental setup and the surrounding

area.

Consideration of the potential for vapor accumulation.

An assessment of the health hazards associated with inhalation and skin contact.

The establishment of emergency procedures.

Engineering Controls

« Ventilation: All handling of pentylcyclopentane that may generate vapors should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
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Ignition Source Control: All sources of ignition, including open flames, hot surfaces, and
spark-producing equipment, must be eliminated from the vicinity where pentylcyclopentane
is handled and stored.[2] Use of intrinsically safe or explosion-proof electrical equipment is
recommended.[1]

Grounding and Bonding: When transferring pentylcyclopentane from one metal container
to another, both containers must be bonded and grounded to prevent the buildup of static
electricity, which can be an ignition source.[5]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling pentylcyclopentane:

Eye Protection: Chemical splash goggles or a face shield.[6]
Hand Protection: Chemically resistant gloves (e.g., nitrile).[6]
Body Protection: A flame-resistant lab coat and closed-toe shoes.[6]

Respiratory Protection: If working outside of a fume hood where vapor concentrations may
exceed exposure limits, a NIOSH-approved respirator with organic vapor cartridges is
required.[6]

Storage

Store pentylcyclopentane in a tightly closed container in a cool, dry, and well-ventilated
area.[3]

Store away from heat, sparks, open flames, and other ignition sources.[3]
Store in a designated flammable liquids storage cabinet.[6]

Segregate from incompatible materials such as oxidizing agents.[5]

Waste Disposal

All waste containing pentylcyclopentane must be collected in a properly labeled, sealed
container.[2]
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» Dispose of pentylcyclopentane waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[3]

Emergency Procedures
Spills

o Small Spills (less than 1 liter):

o

Alert personnel in the immediate area.

[¢]

Eliminate all ignition sources.

[¢]

Wear appropriate PPE.

[e]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o

Collect the absorbed material into a sealed container for hazardous waste disposal.

o Large Spills (greater than 1 liter):

o

Evacuate the area immediately.

[e]

Alert emergency response personnel.

o

Prevent the spread of the spill if it can be done without risk.

[¢]

Do not attempt to clean up a large spill without proper training and equipment.

Fire
 In case of a small fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam fire
extinguisher.

e For alarge fire, evacuate the area and call emergency services.

e Do not use water, as it may spread the flammable liquid.

First Aid
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Workflows

The following diagrams illustrate key safety workflows for handling pentylcyclopentane.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1328772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Handling

Dispense Pentylcyclopentane
(Grounding/Bonding if necessary)

Perform Experiment

Securely Close Container After Use

Cleanup (‘% Disposal

Clean Work Area

l

Segregate Waste in Labeled Container

l

Store Waste in Designated Area

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assess Spill Size

Small Large
Small Spill (<1L) Large Spill (>1L)
i i
Alert Personnel Evacuate Area
i i
Eliminate Ignition Sources Call Emergency Services
i
Wear PPE

i

Contain with Absorbent

i

Collect Waste

i

Dispose as Hazardous Waste

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Waste Generation

Contaminated Solids Collection & Storage Final Disposal
(e.g., paper towels, gloves)
. ~ | Store in Designated Dispose via Licensed
etaeltzd, Seeld] Wiste CriiEler ™| Hazardous Waste Area Hazardous Waste Contractor
Liquid Pentylcyclopentane Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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